Cas no 1171453-14-7 (3-ethoxy-1-ethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-ethoxy-1-ethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1171453-14-7
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6416276
• PubChem ID: 44116701
• Update Time: 2025-05-25

3-ethoxy-1-ethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethoxy-1-ethyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3-ethoxy-1-ethyl-
• VU0494702-1
• 3-ethoxy-1-ethylpyrazole-4-carboxylic acid
• F2135-0491
• 1171453-14-7
• AKOS024627416

• Inchi： 1S/C8H12N2O3/c1-3-10-5-6(8(11)12)7(9-10)13-4-2/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key： VJIMLYCXLYWHPN-UHFFFAOYSA-N
• SMILES： N1(CC)C=C(C(O)=O)C(OCC)=N1

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 341.1±22.0 °C(Predicted)
• pka: 3.89±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-ethoxy-1-ethyl-1H-pyrazole-4-carboxylic acid

Recent Advances in the Synthesis and Applications of 3-Ethoxy-1-ethyl-1H-pyrazole-4-carboxylic acid (CAS: 1171453-14-7)

3-Ethoxy-1-ethyl-1H-pyrazole-4-carboxylic acid (CAS: 1171453-14-7) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and potential therapeutic applications, particularly in the context of enzyme inhibition and anti-inflammatory activity. This research brief aims to summarize the latest findings related to this compound, providing insights into its chemical properties, biological activities, and future research directions.

The synthesis of 3-ethoxy-1-ethyl-1H-pyrazole-4-carboxylic acid has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel one-pot synthesis method that utilizes microwave-assisted reactions, significantly reducing reaction time and enhancing efficiency. The study highlighted the compound's stability under various pH conditions, making it a promising candidate for further derivatization. Additionally, the crystal structure of the compound was elucidated, revealing key intermolecular interactions that contribute to its stability and reactivity.

In terms of biological activity, 3-ethoxy-1-ethyl-1H-pyrazole-4-carboxylic acid has demonstrated notable inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) showed that the compound exhibited selective COX-2 inhibition with an IC50 value of 0.8 μM, outperforming several reference compounds. The study also noted minimal cytotoxicity in human cell lines, suggesting a favorable safety profile for potential therapeutic use. These findings underscore the compound's potential as a lead structure for developing new anti-inflammatory agents.

Further research has explored the compound's role in modulating other biological targets. For instance, a recent study in the European Journal of Medicinal Chemistry (2024) investigated its interaction with adenosine receptors, revealing moderate affinity for the A2A subtype. This opens up possibilities for its application in neurological disorders, such as Parkinson's disease, where A2A receptor antagonists are of therapeutic interest. Computational docking studies complemented these findings, providing mechanistic insights into the binding interactions at the molecular level.

Despite these promising results, challenges remain in the clinical translation of 3-ethoxy-1-ethyl-1H-pyrazole-4-carboxylic acid. Pharmacokinetic studies indicate limited oral bioavailability, necessitating further structural optimization or formulation strategies to enhance its drug-like properties. Researchers are currently exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations. Collaborative efforts between academic and industrial laboratories are expected to accelerate the development of this compound into viable therapeutic candidates.

In conclusion, 3-ethoxy-1-ethyl-1H-pyrazole-4-carboxylic acid (CAS: 1171453-14-7) represents a chemically and biologically intriguing molecule with diverse applications in medicinal chemistry. Recent advancements in its synthesis and biological evaluation have laid a solid foundation for future research. Continued exploration of its therapeutic potential, coupled with innovative drug delivery solutions, will be critical in realizing its full clinical value. This compound exemplifies the intersection of chemical innovation and biological discovery, offering exciting opportunities for the development of next-generation pharmaceuticals.